2-{3-[(4-bromophenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine

• Molecular Formula: C14H11BrN4O
• Molecular Weight: 331.17 g/mol
• IUPAC Name: 2-[5-[(4-bromophenoxy)methyl]-1H-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C14H11BrN4O/c15-10-4-6-11(7-5-10)20-9-13-17-14(19-18-13)12-3-1-2-8-16-12/h1-8H,9H2,(H,17,18,19)
• InChI Key: PGBIOSQIULJKPX-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=NNC(=N2)COC3=CC=C(C=C3)Br

Description

2-{3-[(4-bromophenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "BPTP" and is a member of the triazole family of compounds. BPTP has been studied extensively for its ability to act as a ligand for certain receptors, making it a promising candidate for drug development.

Mechanism of Action

BPTP acts as a ligand for certain receptors, meaning that it binds to these receptors and activates them. The exact mechanism of action of BPTP is not fully understood, but it is believed to interact with the GABA receptor in a way that enhances its activity.
Biochemical and Physiological Effects:
BPTP has been shown to have a variety of biochemical and physiological effects. In animal studies, BPTP has been shown to increase the activity of the GABA receptor, leading to increased levels of GABA in the brain. This increase in GABA activity has been linked to a variety of physiological effects, including sedation, muscle relaxation, and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPTP in lab experiments is its ability to act as a ligand for certain receptors. This makes it a valuable tool for studying the function of these receptors and developing new drugs that target them. However, there are also limitations to using BPTP in lab experiments. For example, it may not be suitable for use in certain types of experiments due to its specific mechanism of action.

Future Directions

There are many potential future directions for research on BPTP. One area of interest is in the development of new drugs that target the GABA receptor. BPTP has shown promise as a potential candidate for drug development in this area. Additionally, further research is needed to fully understand the mechanism of action of BPTP and its effects on the body. This could lead to the development of new treatments for a variety of conditions.

Synthesis Methods

The synthesis of BPTP involves a series of chemical reactions that can be carried out in a laboratory setting. The first step involves the reaction of 4-bromobenzyl chloride with sodium azide to produce 4-bromobenzyl azide. This compound is then reacted with pyridine-2-carboxaldehyde to produce BPTP.

Scientific Research Applications

BPTP has been studied for its potential applications in a variety of scientific fields. One of the most promising applications of BPTP is in drug development. BPTP has been shown to act as a ligand for certain receptors, including the GABA receptor, making it a potential candidate for the development of new drugs for the treatment of various conditions.